![molecular formula C14H21NO B1468910 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol CAS No. 1331736-97-0](/img/structure/B1468910.png)
1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol
Overview
Description
1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol, also known as 4-tert-butylphenylmethylazetidin-3-ol, is an important intermediate in the synthesis of various organic compounds. It is a versatile molecule with a wide range of applications in the field of organic chemistry. 4-tert-butylphenylmethylazetidin-3-ol has been used as a starting material in the synthesis of various heterocyclic compounds, such as quinolines, pyridines, and azetidines. It has also been used in the synthesis of various pharmaceuticals and agrochemicals. In addition, 4-tert-butylphenylmethylazetidin-3-ol has been used in the synthesis of dyes and pigments.
Scientific Research Applications
Novel Functionalized Heterocyclic Amino Acid Synthesis
Research has shown the synthesis of methyl 2-amino-4-[1-(tert-butoxycarbonyl)azetidin-3-yl]-1,3-selenazole-5-carboxylate, a novel functionalized heterocyclic amino acid, via a [3+2] cycloaddition process. This compound, related to the structure of 1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol, was thoroughly characterized through detailed spectroscopic experiments and analysis, demonstrating its potential in further chemical and pharmaceutical research (Dzedulionytė et al., 2021).
Antimicrobial Agent Development
Another study focused on synthesizing substituted phenyl azetidines as potential antimicrobial agents, which involves chemical structures related to this compound. The research outlined the synthesis process and characterized the compounds, which were then screened for antimicrobial activity, showing the relevance of azetidine derivatives in developing new antimicrobial drugs (Doraswamy & Ramana, 2013).
Transformation into 3-Aryl-2-(ethylamino)propan-1-ols
A study presented a surprising transformation of trans-4-aryl-3-chloro-1-(2-chloroethyl)azetidin-2-ones into 3-aryl-2-(ethylamino)propan-1-ols using LiAlH4 in THF. This process involved intermediate formations and unexpected ring opening, demonstrating the chemical flexibility and potential applications of azetidinone derivatives in synthetic organic chemistry (Mollet et al., 2011).
Glycosidase Inhibitory Activity
Research on the synthesis of polyhydroxylated azetidine iminosugars from d-glucose revealed significant glycosidase inhibitory activity. This study highlights the potential of azetidine derivatives, such as this compound, in the development of bioactive compounds for therapeutic applications (Lawande et al., 2015).
Mechanism of Action
Target of Action
“1-[(4-Tert-butylphenyl)methyl]azetidin-3-ol” is an organic compound that contains an azetidine ring, a type of heterocyclic compound. Azetidines are known to interact with various biological targets, including enzymes and receptors, depending on their functional groups .
Mode of Action
The mode of action of “this compound” would depend on its specific structure and the functional groups it contains. For instance, the hydroxyl (-OH) group is a common functional group in alcohols, which can participate in hydrogen bonding, making it potentially reactive with various biological targets .
Biochemical Pathways
Without specific information, it’s hard to say which biochemical pathways “this compound” might affect. Compounds with similar structures have been known to participate in a variety of biochemical processes .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of “this compound” would depend on factors such as its size, polarity, and solubility. These properties would influence how the compound is absorbed and distributed in the body, how it is metabolized, and how it is excreted .
Result of Action
The molecular and cellular effects of “this compound” would depend on its specific targets and mode of action. Without more information, it’s difficult to predict the exact effects .
Action Environment
The action, efficacy, and stability of “this compound” could be influenced by various environmental factors, including pH, temperature, and the presence of other compounds .
Properties
IUPAC Name |
1-[(4-tert-butylphenyl)methyl]azetidin-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-14(2,3)12-6-4-11(5-7-12)8-15-9-13(16)10-15/h4-7,13,16H,8-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJPFWWFHDIUXOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)CN2CC(C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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